Sodium hydrosulfide
Sodium hydrosulfide
Sodium hydrosulfide is a colorless to light yellow crystalline solid or fused mass. It is corrosive to skin and metal. Used in paper pulping, manufacturing dyes, and dehairing hides.
Sodium hydrosulfide, solution appears as a colorless to light-yellow liquid. Corrosive to metals and tissue. It is used in paper pulping, manufacturing dyes and dehairing hides.
Sodium hydrosulfide, solution appears as a colorless to light-yellow liquid. Corrosive to metals and tissue. It is used in paper pulping, manufacturing dyes and dehairing hides.
Brand Name:
Vulcanchem
CAS No.:
16721-80-5
VCID:
VC21071206
InChI:
InChI=1S/Na.H2S/h;1H2/q+1;/p-1
SMILES:
[Na+].[SH-]
Molecular Formula:
HNaS
HS.Na
NaHS
HS.Na
NaHS
Molecular Weight:
56.07 g/mol
Sodium hydrosulfide
CAS No.: 16721-80-5
Cat. No.: VC21071206
Molecular Formula: HNaS
HS.Na
NaHS
Molecular Weight: 56.07 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Sodium hydrosulfide is a colorless to light yellow crystalline solid or fused mass. It is corrosive to skin and metal. Used in paper pulping, manufacturing dyes, and dehairing hides. Sodium hydrosulfide, solution appears as a colorless to light-yellow liquid. Corrosive to metals and tissue. It is used in paper pulping, manufacturing dyes and dehairing hides. |
|---|---|
| CAS No. | 16721-80-5 |
| Molecular Formula | HNaS HS.Na NaHS |
| Molecular Weight | 56.07 g/mol |
| IUPAC Name | sodium;sulfanide |
| Standard InChI | InChI=1S/Na.H2S/h;1H2/q+1;/p-1 |
| Standard InChI Key | HYHCSLBZRBJJCH-UHFFFAOYSA-M |
| Isomeric SMILES | [Na+].[SH-] |
| Impurities | Sulfide of heavy metals. |
| SMILES | [Na+].[SH-] |
| Canonical SMILES | [Na+].[SH-] |
| Boiling Point | 212 °F at 760 mmHg (approx.) (USCG, 1999) Boiling point at 1 atm: (approx) 212 °F= 100 °C= 373 deg K. /Sodium Hydrosulfide Solution/ |
| Colorform | Rhombohedric-cubic crystals. White to colorless. Colorless rhombohedral crystals. |
| Melting Point | 63 °F (USCG, 1999) 350 °C Turns yellow upon heating in dry air, changing to orange at higher temperatures. Forms a black liquid at the melting point. Gives a blue-green solution in dimethylformamide. Very hygroscopic. Readily hydrolyzed in moist air to NaOH and Na2S. |
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